Cas no 102101-53-1 (Benzonitrile, 3-[(dimethylamino)methyl]-4-methyl-)

• Product Name: Benzonitrile, 3-[(dimethylamino)methyl]-4-methyl-
• CAS No: 102101-53-1
• MF: C₁₁H₁₄N₂
• MW: 174.242262363434
• CID: 1131816
• Update Time: 2024-07-27

Benzonitrile, 3-[(dimethylamino)methyl]-4-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 3-[(dimethylamino)methyl]-4-methyl-

• Inchi： 1S/C11H14N2/c1-9-4-5-10(7-12)6-11(9)8-13(2)3/h4-6H,8H2,1-3H3
• InChI Key： DNLINGTWFRBQKX-UHFFFAOYSA-N
• SMILES： C(#N)C1=CC=C(C)C(CN(C)C)=C1

Computed Properties

• Exact Mass: 174.11582

Experimental Properties

• Density: 1.01±0.1 g/cm3(Predicted)
• Boiling Point: 140 °C(Press: 17 Torr)
• PSA: 27.03
• pka: 8.71±0.28(Predicted)